1-(4-chlorophenyl)-4-(2-(cyclohex-1-en-1-yl)ethyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 4-(4-chlorophenyl)-1-[2-(cyclohexen-1-yl)ethyl]-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C20H25ClN2O3S/c21-16-6-8-17(9-7-16)23-19-14-27(25,26)13-18(19)22(12-20(23)24)11-10-15-4-2-1-3-5-15/h4,6-9,18-19H,1-3,5,10-14H2
• InChI Key: VSQVLQZZWDLQOC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCN2CC(=O)N(C3C2CS(=O)(=O)C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H25ClN2O3S
• Molecular Weight: 408.9 g/mol

Description

1-(4-chlorophenyl)-4-(2-(cyclohex-1-en-1-yl)ethyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C20H25ClN2O3S and its molecular weight is 408.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The synthesis of thieno[3,4-c]pyrazoles demonstrates a method for creating pyrazole analogues of o-quinodimethane, which are useful in generating [4+2] cycloadducts through sulfur dioxide extrusion and reaction with dienophiles. This process illustrates the chemical versatility and potential application in material science and organic synthesis (Baraldi et al., 1998).

Photophysics and Materials Science

• Studies on dielectric properties of 4H-pyrano[3, 2-c]quinoline derivatives reveal the impact of substitution groups (e.g., chlorophenyl) on the AC electrical conductivity and dielectric properties, indicating the role of molecular structure on electronic properties. This research is pertinent to the development of materials with specific electronic and photonic properties (Zeyada et al., 2016).

Crystal Structure Analysis

• The crystallography of compounds containing chlorophenyl groups, such as "12-(4-Chlorophenyl)-9,9-dimethyl-9,10-dihydro-8H-benzo[a]xanthen-11(12H)-one" and "2-Amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile hemihydrate," provides insight into molecular conformations and intermolecular interactions. These studies are essential for understanding the structural basis of chemical reactivity and material properties (Li & Wang, 2010); (Hu et al., 2012).

Catalytic and Chemical Transformations

• Research into the catalytic oxidation of hydrocarbons, including those with chlorophenyl components, by H2O2 in the presence of metal catalysts, offers valuable insights into environmentally friendly oxidation processes. This is crucial for the development of green chemistry methodologies and the synthesis of fine chemicals (Schuchardt et al., 1996).